![molecular formula C16H20O10P2 B3741352 [1,2-ethanediylbis(oxy-2,1-phenyleneoxymethylene)]bis(phosphonic acid)](/img/structure/B3741352.png)
[1,2-ethanediylbis(oxy-2,1-phenyleneoxymethylene)]bis(phosphonic acid)
Overview
Description
[1,2-ethanediylbis(oxy-2,1-phenyleneoxymethylene)]bis(phosphonic acid), commonly known as EDTMP, is a chemical compound that belongs to the class of phosphonic acids. It is widely used in scientific research due to its unique properties and applications. EDTMP is a white crystalline powder that is soluble in water and has a molecular weight of 436.2 g/mol.
Mechanism of Action
EDTMP works by binding to metal ions in the body and forming stable complexes. This prevents the metal ions from reacting with other compounds in the body and causing damage. EDTMP has a high affinity for calcium ions, which makes it an effective treatment for bone diseases.
Biochemical and Physiological Effects:
EDTMP has been shown to have several biochemical and physiological effects. It can increase bone density and prevent bone loss in patients with osteoporosis. It can also inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. Additionally, EDTMP has been shown to have antioxidant properties, which can protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of EDTMP is its high affinity for metal ions, which makes it an effective chelating agent. It is also relatively stable and can be easily synthesized in the laboratory. However, EDTMP has some limitations for lab experiments. It can be toxic at high concentrations, and its effects on living organisms are not well understood.
Future Directions
There are several future directions for the use of EDTMP in scientific research. One area of research is the development of new treatments for bone diseases such as osteoporosis and bone cancer. Another area of research is the use of EDTMP as a stabilizer in the production of polymers and plastics. Additionally, EDTMP can be used as a contrast agent in medical imaging, which could lead to more accurate diagnoses of diseases.
Scientific Research Applications
EDTMP has various applications in scientific research. It is commonly used as a chelating agent and a sequestering agent in the analysis of metal ions. EDTMP can also be used as a stabilizer in the production of polymers and plastics. Additionally, it is used in the treatment of bone diseases such as osteoporosis and bone cancer.
properties
IUPAC Name |
[2-[2-[2-(phosphonomethoxy)phenoxy]ethoxy]phenoxy]methylphosphonic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20O10P2/c17-27(18,19)11-25-15-7-3-1-5-13(15)23-9-10-24-14-6-2-4-8-16(14)26-12-28(20,21)22/h1-8H,9-12H2,(H2,17,18,19)(H2,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTFWVFQZLXHANF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCCOC2=CC=CC=C2OCP(=O)(O)O)OCP(=O)(O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20O10P2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.